Cas no 92190-46-0 (2-(2-Hydroxynaphthalen-1-yl)butanoic acid)

• Product Name: 2-(2-Hydroxynaphthalen-1-yl)butanoic acid
• CAS No: 92190-46-0
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• CID: 5779069
• PubChem ID: 165681930
• Update Time: 2025-05-23

2-(2-Hydroxynaphthalen-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1793811
• 92190-46-0
• 2-(2-hydroxynaphthalen-1-yl)butanoic acid
• 2-(2-Hydroxynaphthalen-1-yl)butanoic acid

• Inchi： 1S/C14H14O3/c1-2-10(14(16)17)13-11-6-4-3-5-9(11)7-8-12(13)15/h3-8,10,15H,2H2,1H3,(H,16,17)
• InChI Key： TZNWPTUXAISKIG-UHFFFAOYSA-N
• SMILES： OC1=CC=C2C=CC=CC2=C1C(C(=O)O)CC

Computed Properties

• Exact Mass: 230.094294304g/mol
• Monoisotopic Mass: 230.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-(2-Hydroxynaphthalen-1-yl)butanoic acid

2-(2-Hydroxynaphthalen-1-yl)butanoic Acid: A Comprehensive Overview

The compound 2-(2-Hydroxynaphthalen-1-yl)butanoic acid, identified by the CAS registry number CAS No. 92190-46-0, is a fascinating molecule with a diverse range of applications and properties. This compound belongs to the family of naphthoic acids, which are derivatives of naphthalene with carboxylic acid functionalities. The structure of this molecule consists of a naphthalene ring system substituted with a hydroxyl group at position 2 and a butanoic acid chain attached at position 1. This unique combination of functional groups imparts the compound with interesting chemical and biological properties.

Recent studies have highlighted the potential of 2-(2-Hydroxynaphthalen-1-yl)butanoic acid in various fields, including drug discovery, material science, and analytical chemistry. For instance, researchers have explored its role as a precursor in the synthesis of bioactive compounds. The hydroxyl group on the naphthalene ring enhances the molecule's ability to form hydrogen bonds, making it an attractive candidate for designing drugs with improved solubility and bioavailability.

In terms of synthesis, CAS No. 92190-46-0 can be prepared through a variety of methods, including Friedel-Crafts acylation and subsequent hydrolysis. These methods allow for the controlled introduction of functional groups, ensuring high purity and structural integrity. The compound's stability under various conditions has also been extensively studied, making it suitable for use in both laboratory and industrial settings.

The application of 2-(2-Hydroxynaphthalen-1-yl)butanoic acid in material science is another area of growing interest. Its ability to form self-assembled monolayers (SAMs) has been leveraged in the development of advanced coatings and sensors. The carboxylic acid group facilitates strong interactions with metal surfaces, enabling the creation of highly ordered structures with tailored properties.

From an environmental perspective, the biodegradability and toxicity profiles of CAS No. 92190-46-0 have been evaluated to ensure its safe handling and disposal. These studies have demonstrated that the compound exhibits low toxicity to aquatic organisms under standard test conditions, aligning with current environmental regulations.

In conclusion, 2-(2-Hydroxynaphthalen-1-yl)butanoic acid, or CAS No. 92190-46-0, is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in its synthesis and application, positions it as a valuable tool in both academic research and industrial innovation.